Cas no 854851-08-4 (2-(4-acetamidophenyl)carbamoylacetic acid)

• Product Name: 2-(4-acetamidophenyl)carbamoylacetic acid
• CAS No: 854851-08-4
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 6222356
• PubChem ID: 55049633
• Update Time: 2025-07-23

2-(4-acetamidophenyl)carbamoylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetamidophenyl)carbamoylacetic acid
• 854851-08-4
• EN300-13002139
• 2-[(4-acetamidophenyl)carbamoyl]acetic acid
• AKOS006060993

• Inchi： 1S/C11H12N2O4/c1-7(14)12-8-2-4-9(5-3-8)13-10(15)6-11(16)17/h2-5H,6H2,1H3,(H,12,14)(H,13,15)(H,16,17)
• InChI Key： NXNXXRWHQLARFM-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)NC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 2-(4-acetamidophenyl)carbamoylacetic acid

Comprehensive Overview of 2-(4-acetamidophenyl)carbamoylacetic acid (CAS No. 854851-08-4): Properties, Applications, and Industry Insights

2-(4-acetamidophenyl)carbamoylacetic acid (CAS No. 854851-08-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This carbamoylacetic acid derivative, characterized by its acetamidophenyl moiety, serves as a versatile intermediate in synthetic chemistry. Recent studies highlight its potential in designing novel drug candidates, particularly in targeting metabolic pathways and inflammation-related disorders, aligning with the growing demand for precision medicine.

The compound's molecular structure combines a carbamoyl group with an acetic acid backbone, enabling diverse reactivity. Researchers are exploring its role in peptide coupling reactions and as a building block for heterocyclic compounds, addressing trending topics like sustainable synthesis and green chemistry. With the rise of AI-driven drug discovery, 854851-08-4 has appeared in computational studies predicting bioactive molecules, reflecting industry shifts toward high-throughput screening methodologies.

Analytical data for 2-(4-acetamidophenyl)carbamoylacetic acid reveals excellent solubility in polar aprotic solvents, making it suitable for catalytic reactions—a key focus area in modern organic synthesis. Its thermal stability (decomposition point >200°C) supports applications in high-temperature processes, while spectroscopic profiles (FTIR, NMR) provide reliable quality control markers. These properties respond to frequent search queries about "stable intermediates for pharmaceutical synthesis" and "characterization of carbamoyl derivatives."

From an industrial perspective, CAS 854851-08-4 aligns with two major trends: cost-effective API production and biodegradable chemical design. Manufacturers emphasize its low ecotoxicity profile in compliance with REACH regulations, addressing environmental concerns frequently raised in scientific forums. The compound's synthon versatility also makes it valuable for developing prodrug systems, a hot topic in targeted drug delivery research.

Quality standards for 2-(4-acetamidophenyl)carbamoylacetic acid typically require ≥98% purity (HPLC), with strict control of residual solvents. These specifications cater to growing market demands for GMP-grade intermediates, as evidenced by increased searches for "pharmaceutical impurity standards." Storage recommendations (-20°C under inert atmosphere) reflect best practices for preserving amide bond stability, another frequently discussed subject in chemical preservation literature.

Emerging applications include its use in metal-organic frameworks (MOFs) for controlled release systems, leveraging the compound's hydrogen bonding capacity. This connects with nanotechnology trends dominating materials science discussions. Patent analyses show rising interest in 854851-08-4 for photoactive materials, particularly in OLED research—addressing the surge in "organic electronic materials" searches across academic databases.

Safety assessments indicate that proper handling of 2-(4-acetamidophenyl)carbamoylacetic acid requires standard laboratory precautions (gloves, ventilation), with no significant vapor pressure concerns. This safety profile supports its inclusion in automated synthesis platforms, a rapidly growing sector in chemical manufacturing. The compound's compatibility with continuous flow chemistry setups answers frequent queries about "scalable synthetic methods."

Market analysts project steady growth for carbamoylacetic acid derivatives, driven by expanding bioconjugation applications in antibody-drug conjugates (ADCs). As 854851-08-4 enables precise linker chemistry, it meets the pharmaceutical industry's need for site-specific modification techniques—a top search term in biopharmaceutical circles. Regulatory filings increasingly mention this compound in ICH Q3D elemental impurity assessments.

In academic settings, 2-(4-acetamidophenyl)carbamoylacetic acid serves as an educational tool for demonstrating protecting group strategies and carboxylic acid activation mechanisms. These pedagogical applications correlate with rising searches for "teaching advanced organic chemistry concepts." Crystallographic studies of the compound contribute to discussions about hydrogen bond networks in solid-state chemistry.

Future research directions may explore the compound's enantioselective synthesis potential, tapping into the chiral chemistry market. Its chelating properties also warrant investigation for catalyst ligand design, addressing industry needs for asymmetric hydrogenation protocols. These prospects position CAS 854851-08-4 as a molecule of continuing relevance in both academic and industrial chemistry landscapes.